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Introduction and Principle

Cyanineb.5 (Cy5.5) alkyne is a bright, photostable, near-infrared fluorescent dye functionalized
with a terminal alkyne group.[1] This feature allows it to be covalently conjugated to molecules

containing an azide group through a highly efficient and specific bioorthogonal reaction known

as the Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC), or "click chemistry".[2][3]

In the context of flow cytometry, this reaction enables the precise detection and quantification of
biomolecules that have been metabolically labeled with an azide-containing precursor. For
instance, researchers can introduce azido-sugars, azido-amino acids, or azido-nucleosides into
live cells, where they are incorporated by the cellular machinery into newly synthesized
glycans, proteins, or DNA, respectively. Following cell fixation and permeabilization, the azide-
labeled biomolecules can be "clicked" with Cy5.5 alkyne. The resulting stable triazole linkage
ensures a permanent fluorescent tag on the molecule of interest, which can then be readily
analyzed on a cell-by-cell basis using a standard flow cytometer.

The near-IR fluorescence of Cy5.5 minimizes interference from cellular autofluorescence,
leading to high signal-to-noise ratios.[1] This method is a powerful alternative to antibody-based
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detection, particularly for tracking nascent biomolecule synthesis, as it does not require harsh

denaturation steps that can destroy cellular morphology or epitopes.[4]

Product Information and Specifications

Quantitative data and physical properties of Cyanine5.5 alkyne are summarized below.

Property Specification Reference
Fluorophore Cyanine5.5 (Cy5.5) [5]
Reactive Group Terminal Alkyne [3]
Excitation Maximum ~678 nm [1]
Emission Maximum ~694 nm [1]

Alexa Fluor® 680, DyLight®

Spectrally Similar Dyes
680, IRDye® 680

[1]

Solubility DMSO, DMF, Water

[1]

Store at -20°C, desiccated and

Storage )
protected from light.

[1](6]

The Click Chemistry Reaction

The core of the labeling technique is the CUAAC reaction, which forms a stable triazole ring,

covalently linking the Cy5.5 alkyne to an azide-modified target molecule.
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Reactants

Azide-modified (
(Biomolecule (R-N3)) | Gyanines-o A'ky”e)

1. Metabolic Labeling
(Incubate cells with azide-analog)

2. Harvest & Wash Cells
(Create single-cell suspension)

3. Fixation

T (e.g., 4% PFA)

Catalyst:
Cu(l) generated from
CuS0O4 + Reducing Agent

4. Permeabilization
(e.g., Saponin-based buffer)

5. Click Reaction
(Add reaction cocktail with Cy5.5 Alkyne)

Remove excess reagent

|C||Ck ReaCtion [ 6. Wash & Resuspend ]
( s)

Proeuct

7. Flow Cytometry Analysis
(Acquire data on cytometer)

Fluorescently Labeled Biomolecule
(Stable Triazole Linkage)

8. Data Gating & Analysis
(Quantify % positive and MFI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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